Cas no 321746-49-0 (Triethylsulfonium bis(trifluoromethylsulfonyl)imide)
Triethylsulfonium bis(trifluoromethylsulfonyl)imide is a sulfonium-based ionic liquid with the chemical formula [(C₂H₅)₃S][TFSI]. It exhibits high thermal stability, low viscosity, and excellent electrochemical stability, making it suitable for applications in electrolytes, energy storage devices, and catalysis. The bis(trifluoromethylsulfonyl)imide (TFSI) anion contributes to its high ionic conductivity and broad electrochemical window, while the triethylsulfonium cation enhances its solubility in organic solvents. This compound is also known for its moisture stability and low volatility, which are advantageous in high-performance electrochemical systems. Its properties make it a promising candidate for advanced battery technologies and other specialized chemical processes.
321746-49-0 structure
Product Name:Triethylsulfonium bis(trifluoromethylsulfonyl)imide
CAS No:321746-49-0
MF:C8H15F6NO4S3
MW:399.39
MDL:MFCD08276438
CID:67653
PubChem ID:87558803
Update Time:2025-06-07
Triethylsulfonium bis(trifluoromethylsulfonyl)imide Chemical and Physical Properties
Names and Identifiers
-
- Triethylsulfonium bis(trifluoromethylsulfonyl)imide
- Triethylsulfonium Bis(trifluoromethanesulfonyl)imide
- bis(trifluoromethylsulfonyl)azanide,triethylsulfanium
- [SEt3] NTf2
- [SEt3][Tf2N]
- bis(trifluoromethylsulfonyl)azanide;triethylsulfanium
- 321746-49-0
- NCGC00248742-01
- Triethylsulfonium bis(trifluoromethylsulfonyl)imide, for electrochemistry, >=95.0% (qNMR)
- T2314
- Triethylsulfonium bis(trifluoromethanesulfonylamide)
- BISTRIFLYLIMIDE ANION; TRIETHYLSULFANIUM
- Triethylsulfonium Bis((trifluoromethylsulfonyl)amide
- NCGC00258106-01
- DTXCID4027864
- MFCD08276438
- TRIETHYLSULFONIUMBIS(TRIFLUOROMETHANESULFONYL)IMIDE
- Sulfonium, triethyl-, salt with 1,1,1-Trifluoro-N-((trifluoromethyl)sulfonyl)methanesulfonamide (1:1)
- Triethylsulphonium bis(trifluoromethylsulphonyl)Imide, for electrochemistry
- D92596
- DTXSID4047888
- Tox21_200552
- UNII-BQ6SR432FE
- CHEMBL3186996
- CS-0378516
- CAS-321746-49-0
- BQ6SR432FE
- [SEt3]NTf2
-
- MDL： MFCD08276438
- Inchi： 1S/C6H15S.C2F6NO4S2/c1-4-7(5-2)6-3;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h4-6H2,1-3H3;/q+1;-1
- InChI Key： BLODSRKENWXTLO-UHFFFAOYSA-N
- SMILES： CC[S+](CC)CC.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
Computed Properties
- Exact Mass: 399.00700
- Monoisotopic Mass: 399.00674045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 399
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.47
- Melting Point: -35.5 °C
- Refractive Index: 1.4260 to 1.4300
- PSA: 110.34000
- LogP: 4.88530
- Conductivity: ~5.5 mS/cm
Triethylsulfonium bis(trifluoromethylsulfonyl)imide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
- FLUKA BRAND F CODES：10-21
-
Hazardous Material Identification：
- Safety Term：S26
- Risk Phrases：R36/37/38
Triethylsulfonium bis(trifluoromethylsulfonyl)imide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T896128-50mg |
Triethylsulfonium Bis(trifluoromethylsulfonyl)imide |
321746-49-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896128-100mg |
Triethylsulfonium Bis(trifluoromethylsulfonyl)imide |
321746-49-0 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T896128-500mg |
Triethylsulfonium Bis(trifluoromethylsulfonyl)imide |
321746-49-0 | 500mg |
$ 80.00 | 2022-06-02 | ||
| abcr | AB205739-5 g |
Triethylsulfonium bis(trifluoromethylsulfonyl)imide, 98%; . |
321746-49-0 | 98% | 5g |
€88.80 | 2022-09-01 | |
| abcr | AB205739-50 g |
Triethylsulfonium bis(trifluoromethylsulfonyl)imide, 98%; . |
321746-49-0 | 98% | 50g |
€345.30 | 2022-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T2314-5g |
Triethylsulfonium bis(trifluoromethylsulfonyl)imide |
321746-49-0 | 98.0%(T) | 5g |
￥655.0 | 2022-06-10 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27116-5g |
Triethylsulfonium bis(trifluoromethylsulfonyl)imide, 98% |
321746-49-0 | 98% | 5g |
￥2141.00 | 2023-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27116-50g |
Triethylsulfonium bis(trifluoromethylsulfonyl)imide, 98% |
321746-49-0 | 98% | 50g |
￥6945.00 | 2023-02-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T2314-5G |
Triethylsulfonium Bis(trifluoromethanesulfonyl)imide |
321746-49-0 | >98.0%(T) | 5g |
¥655.00 | 2024-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T867701-1g |
Triethylsulfonium Bis(trifluoromethanesulfonyl)imide |
321746-49-0 | ≥98% | 1g |
￥238.00 | 2022-08-31 |
Triethylsulfonium bis(trifluoromethylsulfonyl)imide Related Literature
-
Thanawat Nonthanasin,Amr Henni,Chintana Saiwan RSC Adv. 2014 4 7566
-
Martin J. D. Champion,William Levason,David Pugh,Gillian Reid New J. Chem. 2016 40 7181
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